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Compound of Interest

Compound Name: Diphenyl isophthalate

Cat. No.: B166086 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount, not only in experimentation but also in the often-

overlooked aspect of chemical waste disposal. This guide provides essential, immediate safety

and logistical information for the proper disposal of diphenyl isophthalate, ensuring the

protection of both laboratory personnel and the environment.

Diphenyl isophthalate, a white crystalline solid, is recognized as a skin and eye irritant.[1][2]

[3] While specific federal waste classifications like a RCRA waste number have not been

established, its hazardous properties necessitate a careful and informed disposal process.[1]

Adherence to all federal, state, and local regulations is mandatory when disposing of this

material.[1][4]

Key Safety and Handling Data
To minimize risk during handling and disposal, it is crucial to be aware of the safety

classifications and required personal protective equipment (PPE). The following table

summarizes key safety data for diphenyl isophthalate.
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Parameter Information Source

CAS Number 744-45-6 [1]

Physical State Solid, white crystalline powder [1][3]

Primary Hazards

Causes skin irritation (H315),

Causes serious eye irritation

(H319)

[2][3]

Personal Protective Equipment

(PPE)

Eyeshields, Gloves,

NIOSH/MSHA-approved

dust/mist respirator (where

ventilation is inadequate)

[1][5]

Storage

Store in a cool, dry place in a

tightly closed container, away

from incompatible materials

such as strong oxidizers.

[1]

Incompatibilities
Strong oxidizers, excessive

heat, sparks, or open flame.
[1]

Exposure Limits
No exposure limits established

by OSHA, ACGIH, or NIOSH.
[1]

Experimental Protocol for Disposal
The following step-by-step protocol outlines the recommended procedure for the safe disposal

of diphenyl isophthalate.

1. Pre-Disposal Preparation:

Consult Regulations: Before initiating any disposal activities, consult your institution's

Environmental Health and Safety (EHS) department and review all applicable federal, state,

and local regulations.

Gather Materials: Assemble all necessary materials, including a designated hazardous waste

container, appropriate PPE (safety goggles, chemical-resistant gloves, lab coat), and spill

control materials.
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Labeling: Ensure the waste container is clearly and accurately labeled with "Hazardous

Waste" and the full chemical name: "Diphenyl Isophthalate."

2. Spill Management:

In the event of a spill, follow these steps to mitigate exposure and contamination:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Control the Spill: Do not use high-pressure water streams to clean the spill, as this can

scatter the material.[1]

Containment: For larger spills, dike the area to prevent further spread.[1]

Clean-up: Carefully sweep up the spilled solid and place it into the designated hazardous

waste container.[1] Avoid actions that generate dust.

Decontamination: Clean the spill area with an appropriate solvent or detergent and water.

Dispose of all cleaning materials as hazardous waste.

3. Final Disposal Procedure:

Container Management: Do not mix diphenyl isophthalate waste with other waste streams.

[4] Keep the waste container tightly closed and store it in a designated, well-ventilated

hazardous waste accumulation area.[4][6] The container should not be filled to more than

90% of its capacity.[6]

Waste Pick-up: Arrange for the collection of the hazardous waste container by a licensed and

reputable chemical waste disposal company.

Record Keeping: Maintain accurate records of the amount of diphenyl isophthalate
disposed of and the date of disposal, in accordance with your institution's policies and local

regulations.

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of diphenyl
isophthalate.

Preparation Phase

Handling & Collection Phase

Final Disposal Phase

Start: Identify Waste Consult EHS & Regulations Gather PPE & Materials Label Waste Container

Collect Waste in Labeled Container

Spill Occurred?

Execute Spill Response Protocol

Yes

Store in Designated Area

No

Schedule Professional Disposal Complete Disposal Records End: Disposal Complete

Click to download full resolution via product page

Diphenyl Isophthalate Disposal Workflow

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of diphenyl isophthalate, fostering a secure research environment and upholding

their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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